Cas no 139964-24-2 (4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester)

4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester structure
139964-24-2 structure
Product name:4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester
CAS No:139964-24-2
MF:C10H16N2O2
MW:196.24624
CID:1105742
PubChem ID:15819055

4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester
    • methyl 5-ethyl-2-propyl-1H-imidazole-4-carboxylate
    • Methyl 4-ethyl-2-propyl-1h-imidazole-5-carboxylate
    • DB-209368
    • DTXSID10578588
    • 139964-24-2
    • XFYQBFXCDZFUQS-UHFFFAOYSA-N
    • Methyl 4-ethyl-2-propylimidazole-5-carboxylate
    • 5-Carbomethoxy-4-ethyl-2-n-propylimidazole
    • SCHEMBL7398766
    • Inchi: InChI=1S/C10H16N2O2/c1-4-6-8-11-7(5-2)9(12-8)10(13)14-3/h4-6H2,1-3H3,(H,11,12)
    • InChI Key: XFYQBFXCDZFUQS-UHFFFAOYSA-N
    • SMILES: CCCC1=NC(=C(N1)CC)C(=O)OC

Computed Properties

  • Exact Mass: 196.12128
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 54.98

Recommend Articles

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd